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Compound of Interest

Compound Name: (E)-Ferulic acid-d3

Cat. No.: B15545081

Disclaimer: No specific Safety Data Sheet (SDS) for (E)-Ferulic acid-d3 is publicly available.
The following information is compiled from the safety data of the non-deuterated parent
compound, (E)-Ferulic acid. The toxicological properties of the deuterated and non-deuterated
forms are expected to be largely similar as the fundamental chemical structure remains the
same. This guide is intended for researchers, scientists, and drug development professionals.

Substance Identification and Properties

(E)-Ferulic acid-d3 is a deuterated form of (E)-Ferulic acid, a phenolic compound commonly
found in plants. The deuterium labeling is typically on the methoxy group.
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Property

Value

Chemical Name

(E)-3-[4-hydroxy-3-(methoxy-d3)phenyl]prop-2-

enoic acid
Synonyms trans-Ferulic acid-d3, (E)-Coniferic acid-d3
CAS Number 860605-59-0
Molecular Formula C10H7D304
Molecular Weight 197.20 g/mol
Appearance Off-white to pale yellow crystalline powder
Solubility Sparingly soluble in water; soluble in ethanol
and ethyl acetate[1]
Melting Point 169-173 °C[2]

logP (Octanol/Water)

1.51[2]

Hazard Identification and Classification

Based on the GHS classification of (E)-Ferulic acid, the deuterated form is anticipated to have

the following hazard profile:

Hazard Class

Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation

Category 2

H315: Causes skin irritation[2]
[31[4]

Serious Eye Damage/Eye

Irritation

Category 2A

H319: Causes serious eye
irritation[2][3][4]

Specific Target Organ Toxicity

Category 3

H335: May cause respiratory

(Single Exposure) irritation[2][3][4]
Signal Word: Warning[2][4]
Hazard Pictogram:
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Toxicological Data

The following toxicological data is for the non-deuterated (E)-Ferulic acid.

. Route of
Test Type Species o ) Value Reference
Administration

LD (Lethal Dose)  Mouse Intraperitoneal >350 mg/kg [4]

TDLO (Lowest
Published Toxic Mouse Oral 857 mg/kg [4]

Dose)

TDLO (Lowest
Published Toxic Mouse Intraperitoneal 160 mg/kg [4]

Dose)

Handling and Storage

Handling:

Avoid contact with skin and eyes[2][5].

Do not breathe dust[5].

Use in a well-ventilated area[3][6].

Wear appropriate personal protective equipment (PPE)[2][3][5][6].

Wash hands thoroughly after handling[3].

Storage:

e Store in a cool, dry, well-ventilated place[3][5][7].

o Keep container tightly closed[3][5].
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» Store away from incompatible materials such as strong oxidizing agents[5][7].

» Protect from light[8].

First Aid Measures

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[3]

Skin Contact

Remove contaminated clothing. Wash skin with
soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation develops.[2]

[3][5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. Seek medical attention.[2][3][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

unconscious person. Seek medical attention.[2]

[3]

Experimental Protocols

Detailed experimental protocols for the specific LD50 and TDLO values are not readily

available in the public domain. However, a general methodology for acute oral toxicity testing,

based on OECD Guideline 423, is provided below as a representative example of how such

studies are conducted.

OECD 423: Acute Oral Toxicity - Acute Toxic Class Method (Adapted)
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e Animals: Healthy, young adult rodents (e.g., mice or rats) are used. They are acclimated to
the laboratory conditions before the study.

e Housing and Feeding: Animals are housed in standard cages with controlled temperature,
humidity, and a 12-hour light/dark cycle. They have free access to standard laboratory diet
and drinking water.

o Dose Administration: The test substance, (E)-Ferulic acid, is administered orally by gavage.
The volume administered depends on the size of the animal.

e Dose Levels: A stepwise procedure is used with a starting dose of 300 mg/kg body weight.
The outcome of the first dose group determines the dose for the next group.

o Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

» Necropsy: At the end of the observation period, all animals are euthanized and a gross
necropsy is performed.

o Data Analysis: The results are used to classify the substance into a GHS toxicity category.

Biological Sighaling Pathways

(E)-Ferulic acid is known to modulate several key signaling pathways involved in inflammation,
cell proliferation, and fibrosis.

[-Catenin Signaling Pathway

- promotes : : leads to . targets .
Ferulic Acid Phosphorylation of B-catenin Proteasomal Degradation B-catenin

Click to download full resolution via product page

Caption: (E)-Ferulic acid promotes the phosphorylation and subsequent proteasomal
degradation of (3-catenin.
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Caption: (E)-Ferulic acid inhibits the NF-kB signaling pathway by suppressing IKK activation,

thereby reducing inflammation.[9][10][11][12][13]
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Caption: (E)-Ferulic acid can attenuate fibrosis by inhibiting the TGF-3/Smad signaling
pathway, specifically the phosphorylation of Smad2/3.[14][15][16][17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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